5-Amino-6-methylpiperidin-2-one

• IUPAC Name: 5-amino-6-methylpiperidin-2-one
• InChI: InChI=1S/C6H12N2O/c1-4-5(7)2-3-6(9)8-4/h4-5H,2-3,7H2,1H3,(H,8,9)
• InChI Key: UEZYMIDVESAFOD-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCC(=O)N1)N
• Molecular Formula: C6H12N2O
• Molecular Weight: 128.17 g/mol
• CAS RN: 1521412-60-1

Description

5-Amino-6-methylpiperidin-2-one is a heterocyclic compound. It belongs to the class of piperidone derivatives and is structurally related to a number of important biologically active compounds, including amino acid derivatives, antipsychotic agents, and various plant alkaloids. It has a molecular weight of 128.17.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H12N2O/c1-4-5(7)2-3-6(9)8-4/h4-5H,2-3,7H2,1H3,(H,8,9). This indicates that the molecule consists of 6 carbon atoms, 12 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More specific physical and chemical properties such as melting point, boiling point, and density are not mentioned in the search results.

Scientific Research Applications

1. Synthesis and Anti-amnesiant Potential

Leflemme et al. (2005) discussed the synthesis of 2-Aryl-6-methyl-1,2-dihydro-1H-pyridin-4-ones and 2-Aryl-6-methylpiperidin-4-ols, potential anti-amnesiant agents. Their study revisited the synthesis of these compounds, using sulfinimine chemistry to prepare a key intermediate β-(6-chloronicotinic)-β-amino ester. They also investigated in vivo spontaneous working memory activity of these compounds in mice, with one derivative showing notable effectiveness in this model (Leflemme et al., 2005).

2. Molecular Structure Analysis and Antioxidant Activity

Yılmaz et al. (2020) explored the structure of a novel phthalide derivative, 3-((5-methylpyridin-2-yl) amino) isobenzofuran-1(3H)-one, both experimentally and theoretically. This involved X-ray diffraction, IR spectroscopy, and quantum chemical computations. The study also examined electronic and thermodynamic properties, molecular electrostatic potential, and antioxidant activities, including DNA binding affinity (Yılmaz et al., 2020).

3. Electrocatalytic Carboxylation

Feng et al. (2010) investigated the electrocatalytic carboxylation of 2-amino-5-bromopyridine with CO2 in an ionic liquid, achieving 6-aminonicotinic acid with 75% yield and 100% selectivity. This novel procedure avoided the use of volatile and toxic solvents and catalysts, making it a significant advancement in this field (Feng et al., 2010).

4. Binding Mechanism with Human Serum Albumin

Yadav et al. (2018) studied the molecular binding mechanism of 5-hydroxy-1-methylpiperidin-2-one with human serum albumin. They explored the compound's role in various diseases and its interaction with plasma proteins, which is crucial for understanding drug bioavailability and pharmacokinetics (Yadav et al., 2018).

5. Synthesis and Bioactive Beta-turn Mimetics

Weber et al. (2000) synthesized lactam-bridged beta- and gamma-amino acid equivalents from aspartic acid, leading to 4- and 5-aminopiperidin-2-ones. They investigated these compounds' ability to induce reverse-turn structures, potentially useful in medicinal chemistry as lactam-bridged analogs of dopamine receptor-modulating peptides (Weber et al., 2000).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can cause certain health hazards. The hazard statements associated with it are H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280).